Cas no 2034529-27-4 (1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide)

• Product Name: 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide
• CAS No: 2034529-27-4
• MF: C₁₈H₂₁N₃O₂S
• MW: 343.443242788315
• CID: 6136560
• PubChem ID: 119099935
• Update Time: 2025-05-20

1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1-benzothiophene-2-carbonyl)azetidin-3-yl]piperidine-4-carboxamide
• AKOS026689038
• 1-(1-(benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide
• F6473-0319
• 2034529-27-4
• 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide

• Inchi： 1S/C18H21N3O2S/c19-17(22)12-5-7-20(8-6-12)14-10-21(11-14)18(23)16-9-13-3-1-2-4-15(13)24-16/h1-4,9,12,14H,5-8,10-11H2,(H2,19,22)
• InChI Key： ISJGOBRNOQRNNA-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(N1CC(C1)N1CCC(C(N)=O)CC1)=O

Computed Properties

• Exact Mass: 343.13544809g/mol
• Monoisotopic Mass: 343.13544809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 501
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94.9Ų

Additional information on 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide

1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide: A Comprehensive Overview

The compound 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide, identified by the CAS number 2034529-27-4, represents a sophisticated organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which combines a benzo[b]thiophene moiety, an azetidine ring, and a piperidine carboxamide group. The integration of these structural elements contributes to its unique chemical properties and functional versatility.

The benzo[b]thiophene component of the molecule is a heterocyclic aromatic system that is known for its stability and electronic properties. This moiety plays a crucial role in modulating the compound's reactivity and selectivity in various chemical reactions. Recent studies have highlighted the importance of benzo[b]thiophene derivatives in drug design, particularly in the development of anti-inflammatory and anticancer agents. The presence of this group in the compound under discussion underscores its potential as a lead compound for therapeutic applications.

The azetidine ring, a four-membered cyclic amine, adds another layer of complexity to the molecule's structure. Azetidines are known for their rigidity and ability to form hydrogen bonds, which are essential for molecular recognition and binding interactions. In the context of this compound, the azetidine ring serves as a bridge between the benzo[b]thiophene moiety and the piperidine carboxamide group, facilitating interactions that are critical for its biological activity.

The piperidine carboxamide group at the terminus of the molecule introduces additional functional diversity. Piperidine is a six-membered saturated amine that is commonly found in pharmaceutical compounds due to its ability to form stable amide bonds and participate in various biochemical processes. The carboxamide functionality further enhances the compound's ability to engage in hydrogen bonding, making it an attractive candidate for drug delivery systems and enzyme inhibitors.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for constructing complex molecules like 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide. These methods often involve multi-component reactions, catalytic processes, and asymmetric synthesis techniques, which allow for precise control over stereochemistry and regioselectivity. Such innovations have significantly streamlined the synthesis of this compound, making it more accessible for large-scale production and experimental studies.

In terms of applications, this compound has shown promise in several areas. Its unique combination of structural features makes it an ideal candidate for exploring new drug delivery mechanisms, particularly in the context of targeted therapies. Additionally, its stability under physiological conditions suggests potential use in developing sustained-release formulations or as a component in biocompatible materials.

Recent research has also focused on understanding the pharmacokinetic properties of this compound. Studies have demonstrated that it exhibits favorable absorption profiles and metabolic stability, which are critical factors for its efficacy as a therapeutic agent. Furthermore, preliminary toxicity studies indicate that it has low cytotoxicity against normal cells, highlighting its safety profile for potential clinical applications.

The integration of computational chemistry tools has provided deeper insights into the molecular interactions of this compound with biological targets. Molecular docking studies have revealed that it can bind effectively to key protein residues involved in various disease pathways, such as those associated with neurodegenerative disorders or cardiovascular diseases.

In conclusion, 1-(1-(Benzo[b]thiophene-2-carbonyl)azetidin-3-yl)piperidine-4-carboxamide represents a cutting-edge molecule with immense potential across multiple domains of science and technology. Its intricate structure, combined with advancements in synthetic methodologies and computational modeling, positions it as a valuable asset in both academic research and industrial applications.